N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H21N5O4/c1-11-9-16(24(23-11)19-20-13(3)12(2)18(26)22-19)21-17(25)10-28-15-8-6-5-7-14(15)27-4/h5-9H,10H2,1-4H3,(H,21,25)(H,20,22,26)
• InChI Key: GDQPKJODHNLOCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=CC=C2OC)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide, as part of the 2-phenylpyrazolo[1,5-a]pyrimidineacetamides family, has applications in radioligand imaging for positron emission tomography (PET). This application involves the synthesis of radioligands like DPA-714 for imaging the translocator protein (18 kDa) using PET (Dollé et al., 2008).

Synthesis of Novel Isoxazolines and Isoxazoles

The compound is relevant in the synthesis of novel isoxazolines and isoxazoles derived from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This process involves intramolecular cyclization and [3+2] cycloaddition reactions, contributing to the development of new chemical structures with potential biological applications (Rahmouni et al., 2014).

Anticancer Research

Compounds related to N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide have shown potential in anticancer research. Specifically, certain derivatives have demonstrated appreciable cancer cell growth inhibition on multiple cancer cell lines, highlighting their potential as novel anticancer agents (Al-Sanea et al., 2020).

Synthesis of Heterocyclic Compounds

This compound is instrumental in the synthesis of various heterocyclic compounds. For example, derivatives like benzodifuranyl and thiazolopyrimidines have been developed for their analgesic and anti-inflammatory properties. These compounds were tested as COX-1/COX-2 inhibitors, showing significant biological activity (Abu‐Hashem et al., 2020).

Antifungal Research

Derivatives of N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide have been studied for their antifungal effects. They have shown effectiveness against types of fungi like Aspergillus terreus and Aspergillus niger, indicating their potential as antifungal agents (Jafar et al., 2017).